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Compound of Interest

Compound Name:
1-(4-Cyanophenyl)-2,5-

dimethylpyrrole

Cat. No.: B037570 Get Quote

Welcome to the technical support guide for 1-(4-Cyanophenyl)-2,5-dimethylpyrrole (CAS No.

119516-86-8). This document is intended for researchers, scientists, and professionals in drug

development and materials science. Here, we provide in-depth, field-proven insights into the

handling, storage, and troubleshooting of common experimental issues encountered with this

versatile building block.

Quick Compound Profile
This table summarizes the key physical and chemical properties of 1-(4-Cyanophenyl)-2,5-
dimethylpyrrole.
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Property Value Source(s)

CAS Number 119516-86-8 [1]

Molecular Formula C₁₃H₁₂N₂ [1][2][3]

Molecular Weight 196.25 g/mol [1][2][3]

Appearance
Light yellow to brown

crystalline powder
[1][4][5]

Melting Point 110 °C [1][4][5]

Purity ≥ 98% (GC) [1][4][5]

Storage Conditions
Store at 2 - 8 °C in a dry, well-

ventilated place
[1][2][4][5]

Solubility
Moderately soluble in organic

solvents
[3]

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
This section addresses specific questions and problems you may encounter during the

handling, storage, and use of 1-(4-Cyanophenyl)-2,5-dimethylpyrrole in your experiments.

Section 1: Storage and Handling
Question 1: I just received my shipment of 1-(4-Cyanophenyl)-2,5-dimethylpyrrole. How

should I store it to ensure its long-term stability?

Answer: Proper storage is critical to maintaining the integrity of the compound. Upon receipt,

you should store the container in a refrigerator at 2 - 8 °C.[1][4][5] The compound is a

crystalline powder, and keeping it at this temperature will minimize any potential for

degradation. It is also crucial to keep the container tightly sealed and in a dry environment to

prevent moisture absorption.[2]

Question 2: The compound's color is described as "light yellow to brown." My batch appears

more brownish. Is it still usable?
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Answer: A slight variation in color is common for many organic compounds and does not

necessarily indicate degradation. Pyrrole-containing compounds can be sensitive to air and

light over time, which may cause a color change.

To validate its usability, we recommend the following:

Check the Melting Point: A sharp melting point around the reported 110 °C suggests the

compound is likely pure.[1][4][5] A broad or significantly lower melting point could indicate the

presence of impurities.

Run a Thin-Layer Chromatography (TLC): Spot a small, dissolved sample on a TLC plate

against a reference standard if you have one. A single, distinct spot indicates high purity.

NMR Spectroscopy: For applications requiring high purity, acquiring a quick ¹H NMR

spectrum is the most definitive way to confirm the compound's structural integrity.

Question 3: What are the primary safety precautions I should take when handling this powder?

Answer: While a specific Safety Data Sheet (SDS) for this exact compound is not readily

available, we can infer necessary precautions based on its structure (a pyrrole and a cyano

group) and data from similar compounds like 2,5-dimethylpyrrole.[6][7]

Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat,

safety glasses with side shields, and nitrile gloves.[7]

Respiratory Protection: Handle the powder in a well-ventilated area or a chemical fume hood

to avoid inhalation of fine particles.[6]

Avoid Contact: Prevent contact with skin and eyes.[6] In case of accidental contact, rinse the

affected area thoroughly with water.[8]

Ingestion: Do not eat, drink, or smoke in the laboratory. If ingested, seek immediate medical

attention.[7]

The workflow below outlines the appropriate handling procedure.
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Preparation

Handling

Post-Handling

Don appropriate PPE:
Lab coat, gloves, safety glasses

Work inside a certified
chemical fume hood

Weigh the required amount
of the compound carefully

Transfer to reaction vessel

Tightly seal the
original container

Return to storage at 2-8 °C

Dispose of contaminated
wipes and PPE properly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Troubleshooting guide for Suzuki reactions.
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Question 5: I am trying to dissolve the compound for my reaction, but it has poor solubility in

my chosen solvent. What are my options?

Answer: 1-(4-Cyanophenyl)-2,5-dimethylpyrrole is described as having moderate solubility in

organic solvents. [3]If you are facing solubility issues, consider the following:

Solvent Choice: Try more polar aprotic solvents like Dichloromethane (DCM),

Tetrahydrofuran (THF), Dimethylformamide (DMF), or Dimethyl Sulfoxide (DMSO).

Gentle Heating: Gently warming the mixture can help dissolve the compound. However, do

this with caution and under an inert atmosphere to prevent any thermal degradation.

Sonication: Using an ultrasonic bath can often aid in dissolving stubborn solids without

requiring high temperatures.

Question 6: Can the cyano (-CN) group interfere with my reaction?

Answer: Yes, the cyano group is a potential site for reactivity. Under strongly acidic or basic

conditions, it can be hydrolyzed to a carboxylic acid or an amide, respectively. If your reaction

conditions are harsh, you may want to protect the cyano group or choose milder reagents. For

many standard organic reactions, such as palladium-catalyzed cross-couplings, the cyano

group is generally stable.

Reference Experimental Protocol: Paal-Knorr
Pyrrole Synthesis
This compound is synthesized via the Paal-Knorr reaction, which is a fundamental method for

preparing substituted pyrroles. [9]The general principle involves the condensation of a 1,4-

dicarbonyl compound with a primary amine.

Reaction: 2,5-Hexanedione + 4-Aminobenzonitrile → 1-(4-Cyanophenyl)-2,5-dimethylpyrrole

Step-by-Step Methodology:

Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 4-aminobenzonitrile (1 equivalent).
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Solvent Addition: Add a suitable solvent, such as glacial acetic acid or ethanol. Acetic acid

often serves as both the solvent and a catalyst.

Dicarbonyl Addition: To the stirring solution, add 2,5-hexanedione (1.1 equivalents).

Reaction: Heat the mixture to reflux (the exact temperature will depend on the solvent) and

monitor the reaction progress using TLC. The reaction is typically complete within 2-4 hours.

Workup: Once the reaction is complete, cool the mixture to room temperature. Pour the

reaction mixture into a beaker of ice water. The product should precipitate out of the solution.

Purification: Collect the solid product by vacuum filtration and wash it with cold water. The

crude product can be further purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to yield the final, pure 1-(4-Cyanophenyl)-2,5-dimethylpyrrole.

Causality Behind Choices:

Excess Dicarbonyl: A slight excess of 2,5-hexanedione is used to ensure the complete

consumption of the more valuable amine starting material.

Acidic Catalyst: The acidic medium protonates the carbonyl oxygens, activating them for

nucleophilic attack by the amine.

Precipitation in Water: The product is largely organic and insoluble in water, allowing for its

easy separation from the water-soluble acetic acid and any remaining unreacted starting

materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b037570?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/43760
https://www.bldpharm.com/products/119516-86-8.html
https://cymitquimica.com/cas/119516-86-8/
https://www.chemimpex.com/es/products/43760
https://www.chemimpex.com/fr/products/43760
https://www.fishersci.com/store/msds?partNumber=AC116750050&productDescription=2%2C5-DIMETHYLPYRROLE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/25-dimethyl-1h-pyrrole-pid_Rock5231.html
https://pim-resources.coleparmer.com/sds/09426.pdf
https://www.mdpi.com/1422-8599/2023/3/M1700
https://www.benchchem.com/product/b037570#handling-and-storage-of-1-4-cyanophenyl-2-5-dimethylpyrrole
https://www.benchchem.com/product/b037570#handling-and-storage-of-1-4-cyanophenyl-2-5-dimethylpyrrole
https://www.benchchem.com/product/b037570#handling-and-storage-of-1-4-cyanophenyl-2-5-dimethylpyrrole
https://www.benchchem.com/product/b037570#handling-and-storage-of-1-4-cyanophenyl-2-5-dimethylpyrrole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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